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Compound of Interest

Compound Name: CY5-N3

Cat. No.: B15556160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the fluorescent probe Cy5-N3, focusing on its

spectral characteristics and its application in bio-orthogonal labeling for advanced imaging and

analysis. Cy5-N3 is a bright and photostable cyanine dye functionalized with an azide group,

making it an invaluable tool for "click chemistry" reactions.

Core Photophysical and Spectroscopic Data
The utility of Cy5-N3 as a fluorescent label is defined by its distinct excitation and emission

spectra, high molar extinction coefficient, and respectable quantum yield. These properties

make it well-suited for a variety of fluorescence-based detection methods, including microscopy

and in vivo imaging. The key spectral properties of Cy5-N3 and its sulfonated, water-soluble

counterpart are summarized below.
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Property Value References

Excitation Maximum (λex) ~646 nm [1][2][3][4][5][6][7][8]

Emission Maximum (λem) ~662 nm [1][2][3][4][5][6][7][8]

Molar Extinction Coefficient (ε) ~250,000 - 271,000 M⁻¹cm⁻¹ [1][4][9][10]

Fluorescence Quantum Yield

(Φ)
~0.2 - 0.28 [1][4][9]

Recommended Laser Line 633 nm or 647 nm [10]

Recommended Filter Set Suitable for Cy5 [2]

Experimental Protocols
Cy5-N3 is primarily utilized in azide-alkyne cycloaddition reactions, commonly known as "click

chemistry." This allows for the precise and efficient labeling of biomolecules that have been

modified to contain an alkyne group. Both copper-catalyzed (CuAAC) and strain-promoted,

copper-free (SPAAC) versions of this reaction are widely used.

Preparation of Stock Solutions
Cy5-N3 Stock Solution: Dissolve Cy5-N3 in anhydrous dimethyl sulfoxide (DMSO) or

dimethylformamide (DMF) to a concentration of 1–10 mM.[2][3] This stock solution should be

stored at -20°C in the dark, aliquoted to avoid repeated freeze-thaw cycles.[2][3]

Working Solution: Immediately before use, dilute the stock solution to the desired final

concentration (e.g., 0.1–10 µM) with an appropriate aqueous buffer such as Phosphate-

Buffered Saline (PBS) or HEPES buffer (pH 7.2–7.4).[2]

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
Labeling Protocol
This method is suitable for labeling alkyne-modified biomolecules in vitro.

Reaction Mixture Preparation: In a microcentrifuge tube, combine the alkyne-containing

biomolecule with Cy5-N3 in an appropriate buffer (e.g., PBS, Tris-HCl, pH 7.4).[2]
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Catalyst Addition: To catalyze the reaction, add a source of Copper(I). This is typically

achieved by adding a mixture of a Copper(II) salt like CuSO₄ and a reducing agent such as

sodium ascorbate.[2][3] A copper ligand, for instance, Tris(benzyltriazolylmethyl)amine

(TBTA), can be included to stabilize the Cu(I) oxidation state and improve reaction efficiency.

[3][11]

Incubation: Incubate the reaction mixture for 30–60 minutes at room temperature with gentle

stirring or vortexing.[2]

Purification: Remove unreacted dye and catalyst components from the labeled biomolecule

using methods such as molecular sieve chromatography (e.g., Sephadex G-25),

ultrafiltration, or dialysis.[2]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Labeling Protocol (Copper-Free)
This copper-free click chemistry method is ideal for labeling in live cells or other biological

systems where the cytotoxicity of copper is a concern. This reaction utilizes a strained

cyclooctyne, such as DBCO or BCN, instead of a terminal alkyne.

Prepare Biomolecules: Functionalize the target biomolecule with a strained alkyne (e.g.,

DBCO-modified protein or nucleic acid).[2]

Labeling Reaction: Mix the DBCO-functionalized molecule with Cy5-N3 in a suitable buffer

(e.g., PBS, pH 7.4).[2]

Incubation: Incubate the mixture for 30 minutes to 2 hours at room temperature.[2] The

reaction proceeds without the need for a catalyst.[10]

Washing (for cellular imaging): If labeling live or fixed cells, wash the cells with PBS after

incubation to remove any unbound Cy5-N3.[2]

Fluorescence Imaging Applications
Cell Imaging: Labeled biomolecules can be introduced to live or fixed cells. After an

appropriate incubation period and washing steps to remove background fluorescence, the
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cells can be visualized using a fluorescence microscope or a confocal microscope equipped

with a filter set appropriate for Cy5 (excitation ~646 nm, emission ~662 nm).[2]

Tissue Imaging: Tissue sections can be stained with Cy5-N3 labeled probes. Following

thorough washing, the tissue can be analyzed with a fluorescence microscope or a whole-

slide imaging system.[2]

In Vivo Imaging: For animal studies, Cy5-N3 labeled probes can be administered via

injection. The distribution and localization of the probe can then be monitored in real-time

using a near-infrared (NIR) in vivo imaging system.[2]

Visualizing Workflows and Applications
The following diagrams illustrate the experimental workflows and conceptual applications of

Cy5-N3 in biological research.
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Workflow for labeling a biomolecule with Cy5-N3 via click chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.targetmol.com/compound/cy5-n3
https://www.benchchem.com/product/b15556160?utm_src=pdf-body
https://www.targetmol.com/compound/cy5-n3
https://www.benchchem.com/product/b15556160?utm_src=pdf-body
https://www.targetmol.com/compound/cy5-n3
https://www.benchchem.com/product/b15556160?utm_src=pdf-body
https://www.benchchem.com/product/b15556160?utm_src=pdf-body-img
https://www.benchchem.com/product/b15556160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cy5-Labeled Probe
(e.g., Antibody, Ligand)

Incubate Probe
with Cells

Live or Fixed Cells

Wash with PBS
(to remove unbound probe)

Fluorescence Microscopy
(Ex: ~646nm, Em: ~662nm)

Image Analysis

Click to download full resolution via product page

Experimental workflow for cellular imaging with a Cy5-N3 labeled probe.
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Tracking a signaling pathway using a Cy5-N3 labeled ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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